Cas no 1806660-22-9 (Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1806660-22-9
• MF: C₁₄H₁₅ClO₅
• MW: 298.718903779984
• CID: 4955827
• Update Time: 2025-05-19

Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C14H15ClO5/c1-2-20-14(19)12-4-3-9(6-13(17)18)5-10(12)7-11(16)8-15/h3-5H,2,6-8H2,1H3,(H,17,18)
• InChI Key： GWSNBZXCRKLYJC-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(CC(=O)O)C=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate

Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806660-22-9): A Comprehensive Overview

Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate, identified by its CAS number 1806660-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups, including the carboxymethyl and 3-chloro-2-oxopropyl substituents on the benzoate backbone, provides a rich framework for chemical modifications and biological evaluations.

The compound's structure is reminiscent of biologically active molecules that have been explored in recent years. Specifically, the benzoate core is a well-known scaffold in drug design, often employed for its stability and bioavailability. The introduction of the carboxymethyl group enhances the molecule's solubility in polar solvents, a critical factor in pharmacokinetic studies. Meanwhile, the 3-chloro-2-oxopropyl moiety introduces electrophilic centers that can participate in further derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing molecules with enhanced metabolic stability and improved binding affinity to biological targets. Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate aligns with this trend, as its structural features suggest potential interactions with enzymes and receptors involved in various disease pathways. For instance, the benzoate ring is commonly found in drugs targeting neurological disorders due to its ability to cross the blood-brain barrier. The presence of both polar and lipophilic regions in this compound also hints at its potential as a prodrug or a lead compound for further optimization.

The synthesis of Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate involves multiple steps, each requiring careful consideration to ensure high yield and purity. The initial step typically involves the formation of the benzoate core through esterification reactions. Subsequent modifications include the introduction of the carboxymethyl group via hydroxylation followed by esterification, and finally, the addition of the 3-chloro-2-oxopropyl side chain through nucleophilic substitution or other suitable coupling reactions. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve these transformations with minimal side products.

The compound's potential biological activity has been explored through both computational modeling and experimental studies. Computational methods, such as molecular docking and molecular dynamics simulations, have been used to predict how Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate might interact with target proteins. These studies have provided valuable insights into its binding affinity and mode of action. For example, preliminary docking studies suggest that this compound could bind to enzymes involved in inflammation pathways, making it a promising candidate for treating chronic inflammatory diseases.

In vitro experiments have further validated these predictions by assessing the compound's effects on relevant biological assays. These studies have shown that Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate exhibits moderate activity against certain enzymes, indicating its potential as a lead compound for drug development. Additionally, its stability under various conditions has been evaluated to ensure its suitability for industrial applications. The compound has demonstrated good shelf-life when stored under controlled conditions, which is crucial for pharmaceutical formulations.

The broader implications of Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate extend beyond its immediate applications in drug development. Its unique structure serves as an inspiration for designing new molecules with enhanced properties. The combination of functional groups such as the carboxymethyl and 3-chloro-2-oxopropyl moieties offers a versatile platform for further chemical exploration. Researchers are increasingly interested in developing libraries of such compounds to screen for novel bioactivities using high-throughput screening techniques.

The future prospects of Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate are bright, particularly as more data becomes available on its biological effects and synthetic pathways. Ongoing research aims to optimize its production process to improve yield and reduce costs, making it more accessible for industrial use. Furthermore, investigations into its mechanism of action will provide deeper insights into how it interacts with biological systems at a molecular level. This knowledge could pave the way for new therapeutic strategies targeting various diseases.

In conclusion, Ethyl 4-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806660-22-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for drug development, with potential applications in treating neurological disorders and other conditions characterized by inflammation or enzyme dysregulation. As research continues to uncover new aspects of this molecule's properties and applications, it is likely to play an increasingly important role in medicinal chemistry and therapeutic innovation.